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Compound of Interest

Compound Name: 1-Pyrenamin-d9
Cat. No.: B12403717
Get Quote
\ J

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a substitute for a certified Safety Data Sheet
(SDS). Always refer to the SDS provided by the manufacturer before handling any chemical.
The safety information for 1-Pyrenamine-d9 is largely extrapolated from its non-deuterated
analogue, 1-Aminopyrene (CAS 1606-67-3), as specific comprehensive safety data for the
deuterated compound is limited. The toxicological properties of isotopically labeled compounds
are generally assumed to be very similar to their non-labeled counterparts.

Chemical Identification and Physical Properties

1-Pyrenamine-d9 is a deuterated form of 1-Aminopyrene, an aromatic amine. Aromatic amines
are a class of compounds often used in the synthesis of dyes, pharmaceuticals, and other
specialty chemicals.[1] The pyrene backbone is a polycyclic aromatic hydrocarbon (PAH).
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Property

Value

Chemical Name

1-Pyren-2,3,4,5,6,7,8,9,10-d9-amine

Synonyms

1-Aminopyrene-d9

CAS Number

128008-86-6[2]

Molecular Formula

C16D9H2N[2]

Molecular Weight 226.32 g/mol [3]

Appearance Yellow to green powder or crystalline powder.[4]
Melting Point 115-117 °CJ3]

Solubility Insoluble in water.[5]

Storage Temperature

Store in a dry, cool, and well-ventilated place

under an inert atmosphere.[6]

Hazard Identification and GHS Classification

1-Pyrenamine is classified as harmful if swallowed and may be harmful in contact with skin.[5]

It is also suspected of causing genetic defects. Like many PAHS, it requires careful handling

due to potential long-term health effects.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[5]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin[5]
o H341: Suspected of causing
Germ Cell Mutagenicity Category 2

genetic defects

GHS Pictograms:
o lwualt text

e lwialt text
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Signal Word: Warning[5]

Toxicological Information

The toxicological properties of 1-Pyrenamine-d9 have not been fully investigated. The data
presented here is for its non-deuterated form, 1-Aminopyrene. Aromatic amines and PAHs are
classes of compounds that are often associated with mutagenic and carcinogenic properties.
This is frequently due to their metabolic activation in the body to reactive intermediates that can
bind to DNA.[7]

Toxicity Data Value Species

LD50 (Oral) 1070 mg/kg Rat[8]

Genotoxic in the Mutatox®
o Test, particularly after o )
Mutagenicity ] T Vibrio fischeri[9]
metabolic activation (S-9

medium).[9]

Experimental Protocols
Ames Test for Mutagenicity of Aromatic Amines

The Ames test is a widely used bacterial reverse mutation assay to assess the mutagenic
potential of chemical compounds.[10][11]

Objective: To determine if 1-Pyrenamine-d9 or its metabolites can induce mutations in the DNA
of Salmonella typhimurium strains.

Methodology:

o Bacterial Strains: Several strains of Salmonella typhimurium that are auxotrophic for histidine
(i.e., they cannot produce their own histidine and require it for growth) are used. Strains like
TA98 and TA100 are commonly employed to detect frameshift and base-pair substitution
mutations, respectively.[11]
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e Metabolic Activation: Since many aromatic amines are pro-mutagens that require metabolic
activation to exert their mutagenic effects, the test is typically run in the presence and
absence of a liver extract fraction (S9).[7][11] The S9 fraction contains enzymes (like
cytochrome P450s) that can metabolize the test compound into reactive intermediates.[7]

e Procedure: a. The bacterial strains are exposed to various concentrations of 1-Pyrenamine-
d9, both with and without the S9 mix.[11] b. The bacteria are then plated on a minimal agar
medium that lacks histidine.[11] c. The plates are incubated at 37°C for 48-72 hours.[11]

» Data Analysis: Only bacteria that have undergone a reverse mutation (revertants) that allows
them to synthesize their own histidine will be able to grow and form colonies. The number of
revertant colonies is counted for each concentration of the test substance and compared to
the number of spontaneous revertant colonies on the negative control plates. A significant,
dose-dependent increase in the number of revertant colonies indicates that the substance is
mutagenic.

Dermal Exposure Assessment for PAHs

This protocol provides a general framework for assessing dermal exposure to PAHs like 1-
Pyrenamine-do.

Objective: To quantify the amount of a PAH that contaminates the skin surface after a potential
exposure event.

Methodology:

o Sampling Medium: A solvent or oil is used to wipe a defined area of the skin. Corn oil can be
used as it is safe and effective in collecting PAHs.[12]

e Procedure: a. Before potential exposure, a baseline wipe sample is taken from the skin area
of interest (e.g., forearm, neck). b. After the work task or potential exposure, the same skin
area is wiped again. c. A defined area of skin is sprayed with a known volume of the
sampling medium.[12] d. The area is then wiped with a sterile pad (e.g., Texwipe®
AlphaWipes®).[12] e. The wipe sample is stored in a sealed container, protected from light,
and kept cool until analysis.
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» Analytical Method: The wipe samples are extracted with a suitable solvent, and the extract is
analyzed by methods such as High-Performance Liquid Chromatography (HPLC) with

fluorescence detection or Gas Chromatography-Mass Spectrometry (GC-MS) to identify and
quantify the specific PAH.

Visualizations
Safe Handling Workflow
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Workflow for Safe Handling of 1-Pyrenamine-d9

Risk Assessment

(Review SDS)
Y
Select Personal Protective Equipment (PPE) A2
- Nitrile gloves Use Engineering Controls
- Safety glasses/goggles (Fume Hood)
- Lab coat
Y Y

Handling Procedures
- Avoid dust formation
- Avoid skin/eye contact
- Avoid inhalation/ingestion

Spill Response

Y

Proper Storage
- Tightly sealed container
- Cool, dry, well-ventilated area
- Under inert atmosphere

Decontamination
- Wash hands thoroughly
- Clean work surfaces

Y Y

Waste Disposal
(Follow institutional and
local regulations)

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Pyrenamine-d9.

Potential Metabolic Activation Pathway
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Potential Metabolic Activation of 1-Pyrenamine
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Caption: A potential metabolic pathway for the activation of 1-Pyrenamine.

First Aid and Emergency Procedures
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical
attention if symptoms occur.[6]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove
contaminated clothing. If skin irritation persists, call a physician.[6]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[6]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Call a physician or poison control center immediately.[8]

Fire-Fighting Measures

o Suitable Extinguishing Media: Water spray, carbon dioxide (COZ2), dry chemical, or chemical
foam.[6]

o Specific Hazards: May produce toxic fumes of carbon monoxide, carbon dioxide, and
nitrogen oxides upon combustion.[6]

¢ Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[6]

Handling and Storage

e Handling: Wear appropriate personal protective equipment. Avoid creating dust. Ensure
adequate ventilation, preferably in a chemical fume hood. Avoid contact with skin, eyes, and
clothing.[6]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store
under an inert atmosphere.[6] Keep away from strong oxidizing agents.[6]

Disposal Considerations

Dispose of this chemical in accordance with all applicable federal, state, and local
environmental regulations. Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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